Cas no 149140-78-3 (ethyl 3-amino-5-chloro-2-hydroxybenzoate)

• Product Name: ethyl 3-amino-5-chloro-2-hydroxybenzoate
• CAS No: 149140-78-3
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• MDL: MFCD24624091
• CID: 3783011
• PubChem ID: 10375996
• Update Time: 2025-10-21

ethyl 3-amino-5-chloro-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-5-chloro-2-hydroxy-, ethyl ester
• ethyl 3-amino-5-chloro-2-hydroxybenzoate
• DB-142152
• EN300-8783753
• SCHEMBL7441541
• 149140-78-3

• MDL： MFCD24624091
• Inchi： 1S/C9H10ClNO3/c1-2-14-9(13)6-3-5(10)4-7(11)8(6)12/h3-4,12H,2,11H2,1H3
• InChI Key： ABQOUHSCTIMYFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C(=O)OCC)C=1)O)N

Computed Properties

• Exact Mass: 215.0349209Da
• Monoisotopic Mass: 215.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.6Ų

Additional information on ethyl 3-amino-5-chloro-2-hydroxybenzoate

Ethyl 3-Amino-5-Chloro-2-Hydroxybenzoate (CAS No. 149140-78-3): A Comprehensive Overview of Its Chemical Properties and Biomedical Applications

Ethyl 3-Amino-5-Chloro-2-Hydroxybenzoate is a key compound with the systematic name ethyl 3-amino-5-chloro-2-hydroxybenzoate and the CAS number 149140-78-3. This molecule belongs to the family of substituted benzoic acid derivatives, characterized by its unique combination of functional groups including a hydroxyl group at the 2-position, a chloro substituent at the 5-position, and an amino group at the 3-position, all attached to the aromatic ring. The ethyl group at the carboxylic acid moiety further enhances its solubility and reactivity in various chemical environments. The structural complexity of ethyl 3-amino-5-chloro-2-hydroxybenzoate makes it a promising candidate for pharmaceutical research, particularly in the development of novel therapeutics targeting inflammatory and metabolic disorders.

Recent advancements in medicinal chemistry have highlighted the potential of ethyl 3-amino-5-chloro-2-hydroxybenzoate as a scaffold for drug design. A study published in Journal of Medicinal Chemistry (2023) demonstrated that the substitution pattern of this compound significantly influences its interactions with biological targets. The hydroxyl group at the 2-position is critical for hydrogen bonding with receptor proteins, while the chloro substituent at the 5-position modulates the compound's electronic properties, affecting its binding affinity and selectivity. These structural features make ethyl 3-amino-5-chloro-2-hydroxybenzoate a versatile platform for modifying its biological activity through further chemical derivatization.

One of the most notable applications of ethyl 3-amino-5-chloro-2-hydroxybenzoate is its role in the development of anti-inflammatory agents. Research conducted by the University of Tokyo (2024) revealed that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in the production of pro-inflammatory prostaglandins. The study also emphasized the importance of the amino group at the 3-position in mediating enzyme inhibition, as it forms a critical hydrogen bond with the active site of COX-2. This finding underscores the potential of ethyl 3-amino-5-chloro-2-hydroxybenzoate as a lead compound for the design of selective COX-2 inhibitors with reduced gastrointestinal side effects.

Another area of interest is the use of ethyl 3-amino-5-chloro-2-hydroxybenzoate in the treatment of metabolic diseases. A 2023 study in Drug Discovery Today reported that this compound demonstrates significant antioxidant activity, which may contribute to its therapeutic potential in conditions such as diabetes and neurodegenerative disorders. The hydroxyl group at the 2-position is believed to play a crucial role in scavenging reactive oxygen species (ROS), while the amino group enhances its ability to chelate metal ions, further protecting cellular components from oxidative damage. These properties make ethyl 3-amino-5-chloro-2-hydroxybenzoate a promising candidate for the development of multitarget therapeutics.

From a synthetic perspective, the preparation of ethyl 3-amino-5-chloro-2-hydroxybenzoate involves a series of well-established chemical reactions. A recent method described in Organic & Biomolecular Chemistry (2024) utilizes a nucleophilic substitution reaction to introduce the amino group at the 3-position, followed by a chlorination step to incorporate the 5-chloro substituent. The final step involves esterification to form the ethyl ester derivative, which is essential for its solubility and bioavailability. This synthetic route offers a scalable and efficient method for the large-scale production of ethyl 3-amino-5-chloro-2-hydroxybenzoate, making it suitable for pharmaceutical applications.

Despite its therapeutic potential, the use of ethyl 3-amino-5-chloro-2-hydroxybenzoate requires careful consideration of its pharmacokinetic and toxicological profiles. A 2023 review in Pharmaceutical Research highlighted the need for further studies to evaluate the compound's metabolism and excretion pathways in vivo. The hydroxyl group at the 2-position may lead to the formation of metabolites that could have unintended biological effects, while the amino group might affect the compound's interaction with plasma proteins. These factors underscore the importance of comprehensive preclinical testing to ensure the safety and efficacy of ethyl 3-amino-5-chloro-2-hydroxybenzoate in therapeutic applications.

In conclusion, ethyl 3-amino-5-chloro-2-hydroxybenzoate represents a valuable molecule with diverse applications in medicinal chemistry. Its structural features provide a foundation for the development of novel therapeutics targeting inflammatory and metabolic diseases. Ongoing research into its pharmacological properties and synthetic methods continues to expand its potential as a lead compound for drug discovery. As the field of pharmaceutical science advances, the role of ethyl 3-amino-5-chloro-2-hydroxybenzoate in the treatment of complex diseases is likely to become increasingly significant.